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Compound of Interest

Compound Name: Esomeprazole magnesium salt

Cat. No.: B10800284

AN-ESOM-UV-001

Introduction

Esomeprazole magnesium is a proton pump inhibitor that significantly inhibits gastric acid
secretion. It is the S-isomer of omeprazole and is widely used in the treatment of acid-related
gastrointestinal disorders. Accurate and reliable analytical methods are crucial for the quality
control of esomeprazole magnesium in bulk drug substance and pharmaceutical formulations.
This application note describes a simple, rapid, and cost-effective UV spectrophotometric
method for the quantitative determination of esomeprazole magnesium in a bulk drug
substance.

Principle

The method is based on the measurement of the ultraviolet absorbance of esomeprazole
magnesium in a suitable solvent. Esomeprazole magnesium exhibits a distinct absorption
spectrum in the UV range, and the absorbance at its wavelength of maximum absorption
(Amax) is directly proportional to its concentration, following the Beer-Lambert law.

Experimental Protocols

1. Apparatus and Reagents
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o UV-Visible Spectrophotometer (Double Beam)

e Analytical Balance

e Volumetric flasks (10 mL, 100 mL)

o Pipettes

e Quartz cuvettes (1 cm path length)

o Esomeprazole Magnesium Reference Standard

e Methanol (AR Grade)

2. Determination of Wavelength of Maximum Absorbance (Amax)

A solution of esomeprazole magnesium in methanol is scanned over the UV range of 200-400
nm to identify the wavelength of maximum absorbance. Studies have shown the Amax for
esomeprazole magnesium in methanol to be in the range of 299-302 nm.[1][2] For this
protocol, 299 nm is used.[1]

3. Preparation of Standard Stock Solution

o Accurately weigh 100 mg of Esomeprazole Magnesium Reference Standard.
» Transfer the weighed standard into a 100 mL volumetric flask.

e Dissolve the standard in approximately 70 mL of methanol.

o Make up the volume to 100 mL with methanol to obtain a standard stock solution of 1000
png/mL.

4. Preparation of Working Standard Solutions and Calibration Curve

o From the standard stock solution, pipette appropriate aliquots into a series of 10 mL
volumetric flasks.

« Dilute with methanol to obtain final concentrations in the range of 2-10 pg/mL.[1]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://ijrpr.com/uploads/V4ISSUE10/IJRPR18524.pdf
https://cdn.caymanchem.com/cdn/insert/17326.pdf
https://ijrpr.com/uploads/V4ISSUE10/IJRPR18524.pdf
https://ijrpr.com/uploads/V4ISSUE10/IJRPR18524.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Measure the absorbance of each working standard solution at 299 nm against a methanol
blank.[1]

e Plot a calibration curve of absorbance versus concentration.
5. Preparation of Sample Solution

o Accurately weigh a quantity of the esomeprazole magnesium bulk drug powder equivalent to
100 mg of esomeprazole.

o Transfer the weighed sample into a 100 mL volumetric flask.
e Dissolve and dilute to volume with methanol to achieve a concentration of 2000 pg/mL.
« Filter the solution if necessary.

o Further dilute an aliquot of this solution with methanol to obtain a final concentration within
the calibration range (e.g., 10 pg/mL).

6. Assay Procedure

o Measure the absorbance of the final sample solution at 299 nm using methanol as a blank.

[1]

o Calculate the concentration of esomeprazole magnesium in the sample solution from the
calibration curve.

e The percentage purity of the esomeprazole magnesium in the bulk drug can be calculated
using the following formula:

Data Presentation

The quantitative data for the UV spectrophotometric analysis of esomeprazole magnesium is
summarized in the table below.
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Parameter Result Reference
Solvent Methanol [1]

Amax (Wavelength of

Maximum Absorbance) 299 nm s

Linearity Range 2-10 pug/mL [1]
Correlation Coefficient (r?) 0.999 [1]

% Mean Recovery 98-99.23% [1]

% Assay 98.1-98.3% [1]

Method Validation

The described method has been validated according to ICH guidelines, demonstrating good
linearity, accuracy, and precision.[1] The percentage relative standard deviation (%RSD) for
repeatability was found to be less than 2%.[1]
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Caption: Experimental workflow for UV spectrophotometric analysis of esomeprazole
magnesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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